Cas no 2757916-52-0 (5-Chloro-2-acetamido-3-hydroxybenzoic acid)

• Product Name: 5-Chloro-2-acetamido-3-hydroxybenzoic acid
• CAS No: 2757916-52-0
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 6616076
• PubChem ID: 165751520
• Update Time: 2025-05-21

5-Chloro-2-acetamido-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2757916-52-0
• 5-chloro-2-acetamido-3-hydroxybenzoic acid
• EN300-37101171
• 5-Chloro-2-acetamido-3-hydroxybenzoic acid

• Inchi： 1S/C9H8ClNO4/c1-4(12)11-8-6(9(14)15)2-5(10)3-7(8)13/h2-3,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： GDTOWAIXXSMODV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-Chloro-2-acetamido-3-hydroxybenzoic acid

Comprehensive Overview of 5-Chloro-2-acetamido-3-hydroxybenzoic acid (CAS No. 2757916-52-0): Properties, Applications, and Research Insights

5-Chloro-2-acetamido-3-hydroxybenzoic acid (CAS No. 2757916-52-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This chlorinated hydroxybenzoic acid derivative exhibits unique structural features, including an acetamido group and a carboxylic acid moiety, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, with studies suggesting utility in designing enzyme inhibitors and antimicrobial agents.

The compound's molecular structure (C₉H₈ClNO₄) combines a chloro-substituted benzene ring with both hydrogen-bond donor (hydroxy group) and acceptor (amide carbonyl) functionalities. This duality enables interesting molecular interactions in supramolecular chemistry, a hot topic in current materials science. Recent publications highlight its role in developing cocrystals for improved drug solubility—a critical challenge addressed by modern pharmaceutical formulation strategies.

Analytical characterization of 5-Chloro-2-acetamido-3-hydroxybenzoic acid typically involves advanced techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which confirm its purity and structural integrity. The compound's stability under various pH conditions makes it suitable for medicinal chemistry applications, particularly in developing targeted therapies—a trending focus area in precision medicine.

In synthetic chemistry, this compound serves as a precursor for heterocyclic compounds, with its reactive sites allowing diverse functional group transformations. Patent literature reveals its incorporation into biodegradable polymers, aligning with the global push for sustainable materials. The hydroxybenzoic acid core structure shares similarities with natural phenolic compounds, sparking interest in green chemistry applications.

Quality control specifications for CAS No. 2757916-52-0 typically require ≥98% purity, with strict limits on residual solvents and heavy metals—key considerations for GMP-compliant synthesis. Storage recommendations emphasize protection from moisture and light, reflecting standard practices for photosensitive compounds in research settings.

Emerging studies explore the compound's potential in bioimaging probes, leveraging its fluorescence properties when complexed with metal ions. This application taps into the growing demand for diagnostic tools in biomedical research. Additionally, computational chemistry models predict favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) for derivatives, making it a candidate for lead compound optimization in drug development pipelines.

The global market for such fine chemicals shows steady growth, driven by pharmaceutical R&D investments. Suppliers often provide custom synthesis services for CAS No. 2757916-52-0, catering to the increasing need for tailor-made intermediates in specialized research projects. Proper handling requires standard laboratory precautions, with material safety data sheets (MSDS) detailing appropriate personal protective equipment protocols.

Recent advancements in continuous flow chemistry have improved the synthesis efficiency of this compound, reducing waste generation—an important factor in green pharmaceutical manufacturing. Analytical method development continues to refine impurity profiling techniques, ensuring compliance with stringent regulatory standards for research chemicals.

As interest grows in multifunctional scaffolds for drug discovery, 5-Chloro-2-acetamido-3-hydroxybenzoic acid offers versatile modification points for structure-activity relationship studies. Its balanced lipophilicity profile (predicted logP ~1.2) makes it particularly valuable for CNS drug research, where blood-brain barrier penetration is crucial—a frequent search topic in neuropharmacology forums.

The compound's crystallization behavior has been studied using X-ray diffraction, revealing interesting hydrogen bonding networks that inform solid-state pharmaceutical design. Such fundamental research supports the development of polymorph control strategies, addressing a common challenge in formulation science.

Environmental fate studies indicate moderate biodegradability for this compound, with QSAR models predicting low ecotoxicity—important data for environmental risk assessment in chemical development. These findings position it favorably compared to persistent organic pollutants, aligning with green chemistry principles increasingly demanded by regulatory bodies.

In conclusion, 5-Chloro-2-acetamido-3-hydroxybenzoic acid (CAS No. 2757916-52-0) represents a versatile research chemical with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative applications in drug discovery, material science, and analytical method development, making it a compound of sustained interest in the scientific community.